Cas no 1691952-13-2 (tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 1691952-13-2
• MF: C₁₆H₂₄BrNO₄
• MW: 374.270064353943
• MDL: MFCD29763192
• CID: 4611187
• PubChem ID: 106508966
• Update Time: 2025-10-28

tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(3-bromo-4-methoxyphenyl)methyl]-3-hydroxypropyl}carbamate
• tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate

• MDL： MFCD29763192
• Inchi： 1S/C16H24BrNO4/c1-16(2,3)22-15(20)18-9-12(10-19)7-11-5-6-14(21-4)13(17)8-11/h5-6,8,12,19H,7,9-10H2,1-4H3,(H,18,20)
• InChI Key： JLGOHRHRGMWDJI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(CO)CC1=CC=C(OC)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate (CAS: 1691952-13-2)

The compound tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate (CAS: 1691952-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a bromo-methoxyphenyl moiety and a carbamate-protected amine, has been identified as a promising intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule modulators of biological pathways.

One of the key areas of research involving this compound is its role in the synthesis of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate exhibit potent inhibitory activity against specific tyrosine kinases implicated in tumor growth. The study highlighted the compound's ability to serve as a versatile scaffold for further chemical modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

In addition to its applications in oncology, recent investigations have explored the compound's utility in neurodegenerative disease research. A preprint article from BioRxiv (2024) reported that structurally related analogs of this carbamate derivative show promising activity in modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers utilized advanced computational modeling and in vitro assays to elucidate the molecular interactions responsible for this effect, providing a foundation for future drug development efforts.

The synthetic accessibility of tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate has also been a focus of recent methodological advancements. A team from MIT described an improved, high-yield synthesis route in Organic Letters (2023), employing novel palladium-catalyzed coupling reactions. This development addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research applications.

From a mechanistic perspective, structural-activity relationship (SAR) studies have provided valuable insights into the importance of the bromo and methoxy substituents on the phenyl ring. X-ray crystallography data published in ACS Chemical Biology (2023) revealed how these functional groups contribute to the compound's binding affinity with various biological targets. These findings are informing the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Looking forward, the versatility of tert-butyl N-{2-(3-bromo-4-methoxyphenyl)methyl-3-hydroxypropyl}carbamate suggests it will continue to play a significant role in medicinal chemistry research. Current clinical trials involving related compounds (NCT identifiers pending) may further validate the therapeutic potential of this chemical scaffold. Researchers are particularly optimistic about its applications in precision medicine, where its modifiable structure allows for tailoring to specific patient populations and disease subtypes.